![molecular formula C11H12O3 B2973435 5-[(4-Hydroxyphenyl)methyl]oxolan-2-one CAS No. 871329-30-5](/img/structure/B2973435.png)
5-[(4-Hydroxyphenyl)methyl]oxolan-2-one
Overview
Description
5-[(4-Hydroxyphenyl)methyl]oxolan-2-one is a chemical compound with the CAS Number: 871329-30-5 . It has a molecular weight of 192.21 and its IUPAC name is 5-(4-hydroxybenzyl)dihydro-2(3H)-furanone .
Molecular Structure Analysis
The InChI code for 5-[(4-Hydroxyphenyl)methyl]oxolan-2-one is 1S/C11H12O3/c12-9-3-1-8(2-4-9)7-10-5-6-11(13)14-10/h1-4,10,12H,5-7H2 . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
5-[(4-Hydroxyphenyl)methyl]oxolan-2-one is a powder with a melting point of 101-104°C . It is stored at room temperature .Scientific Research Applications
Synthesis of Bioactive Compounds
The compound 5-[(4-Hydroxyphenyl)methyl]oxolan-2-one serves as a precursor in the synthesis of various bioactive molecules. Its structure is conducive to chemical modifications that can lead to the creation of compounds with potential biological activities. For instance, it can undergo Wittig reactions to form acrylates from carbohydrates, which are promising for biological screening .
Material Science Applications
In material science, this compound’s derivatives could be designed to have specific functional properties such as electrical conductivity, corrosion resistance, and biological activity. The research conducted at Ufa Institute of Chemistry, RAS, indicates its potential in the development of materials with these properties .
Chemical Industry Usage
Furan compounds, which include derivatives of 5-[(4-Hydroxyphenyl)methyl]oxolan-2-one, are of interest in the chemical industry due to their applications in various chemical processes. They can be used as intermediates in the production of pharmaceuticals, agrochemicals, and polymers .
Chromatography and Analytical Research
This compound can be used in chromatography and analytical research as a standard or reference material. Its well-defined structure and properties make it suitable for use in method development and calibration of analytical instruments .
Pharmacological Investigations
The compound is also valuable in pharmacological research. It can be used to synthesize metabolites and other derivatives that have potential therapeutic applications. For example, it can be involved in the synthesis of selaginellins, which have shown promise in addressing neurodegenerative disorders, antiproliferative, and antiparasitic issues .
Life Science Research
In life science research, 5-[(4-Hydroxyphenyl)methyl]oxolan-2-one can be used to study metabolic pathways and the synthesis of specialized metabolites. Its role in the production of flavonoids and other secondary metabolites can provide insights into plant biology and biochemistry .
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . These indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
5-[(4-hydroxyphenyl)methyl]oxolan-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O3/c12-9-3-1-8(2-4-9)7-10-5-6-11(13)14-10/h1-4,10,12H,5-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXASBXALVLRTKO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)OC1CC2=CC=C(C=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(4-Hydroxyphenyl)methyl]oxolan-2-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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